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Compound of Interest

Compound Name: 3-Methyl-2-butanol

Cat. No.: B147160 Get Quote

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and toxicological information for 3-Methyl-2-butanol (CAS No. 598-75-4). The

information is intended for researchers, scientists, and professionals in drug development and

other scientific fields who may handle this chemical.

Chemical and Physical Properties
3-Methyl-2-butanol, also known as sec-isoamyl alcohol, is a flammable, colorless liquid.[1] It is

used as a solvent and as an intermediate in the synthesis of other chemicals.[2][3] A summary

of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-Methyl-2-butanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b147160?utm_src=pdf-interest
https://www.benchchem.com/product/b147160?utm_src=pdf-body
https://www.benchchem.com/product/b147160?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-butanol
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://en.wikipedia.org/wiki/3-Methyl-2-butanol
https://www.benchchem.com/product/b147160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C5H12O [4][5]

Molar Mass 88.15 g/mol [1][5]

Appearance Clear, colorless liquid [2][4][6]

Odor Fruity, fresh [2]

Boiling Point 112-114 °C [4][6][7]

Melting Point -51.44 °C (estimate) [6]

Flash Point 26-39 °C [4][6][8]

Autoignition Temperature 347 °C [8]

Density 0.818 g/mL at 25 °C [1][4][7]

Water Solubility
Slightly soluble (2.8 g/100g at

30°C, 56 g/L)
[4][5][6]

Vapor Pressure 3 hPa at 20 °C [6]

Refractive Index n20/D 1.409 [4][7]

Explosive Limits
Lower: 1.2% (V), Upper: 10.5%

(V)
[4][6]

Hazard Identification and GHS Classification
3-Methyl-2-butanol is classified as a hazardous substance. Its primary hazards are

flammability and acute toxicity upon inhalation.[5][9] The GHS classification is summarized in

Table 2.

Table 2: GHS Hazard Classification for 3-Methyl-2-butanol
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Hazard Class Hazard Category Signal Word Hazard Statement

Flammable Liquids 3 Warning
H226: Flammable

liquid and vapor

Acute Toxicity,

Inhalation
4 Warning

H332: Harmful if

inhaled

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

3 Warning
H335: May cause

respiratory irritation

Source:[5][9]

Toxicological Profile
The toxicological properties of 3-Methyl-2-butanol have not been fully investigated.[8]

However, available data indicates that it can cause irritation to the skin, eyes, and respiratory

system.[4][5][6] Prolonged or repeated exposure may lead to symptoms such as nausea,

dizziness, and headache.[6][8]

Acute Toxicity
3-Methyl-2-butanol is harmful if inhaled.[9] Overexposure can cause irritation to the nose and

throat, headache, dizziness, and nausea.[5][10] While specific LD50 values for 3-Methyl-2-
butanol are not readily available in the cited literature, the general toxicological assessment is

based on its irritant properties and the effects of overexposure.

Skin and Eye Irritation
The substance may cause skin and eye irritation upon contact.[8] Repeated exposure can lead

to skin dryness or cracking.[4][6]

Carcinogenicity
No component of this product present at levels greater than or equal to 0.1% is identified as a

probable, possible, or confirmed human carcinogen by IARC.[6]
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Mechanism of Action and Signaling Pathways
Specific signaling pathways affected by 3-Methyl-2-butanol are not well-documented in

publicly available literature. However, like other short-chain alcohols, its primary toxicological

effects on the central nervous system are likely due to non-specific interactions with neuronal

membranes and potentiation of gamma-aminobutyric acid type A (GABA-A) receptor activity.

The stimulation of GABA-A receptors by alcohols leads to an influx of chloride ions,

hyperpolarization of the neuron, and a subsequent inhibitory effect on neurotransmission,

resulting in sedative and hypnotic effects. A closely related isomer, 2-methyl-2-butanol, has

been shown to stimulate GABA-A receptors.[11]

Postsynaptic Neuron

GABA-A Receptor Chloride Ion Channel (Closed)Opens Neuronal HyperpolarizationLeads to Inhibition of NeurotransmissionCauses

3-Methyl-2-butanol

Potentiates

Click to download full resolution via product page

Caption: Proposed mechanism of 3-Methyl-2-butanol on the central nervous system.

Experimental Protocols for Toxicological
Assessment
While specific experimental reports for 3-Methyl-2-butanol are not detailed in the provided

search results, the assessment of its toxicological properties would typically follow standardized

OECD guidelines for the testing of chemicals.

Acute Oral Toxicity (OECD Guideline 420, 423, or 425)
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The objective of these studies is to determine the dose of the substance that is lethal to 50% of

the test population (LD50). The general procedure involves:

Animal Selection: Healthy, young adult rodents (e.g., rats or mice) are used.[2]

Dosing: The substance is administered orally in a single dose.[2][12]

Observation: Animals are observed for a set period (typically 14 days) for signs of toxicity

and mortality.[13]

Data Analysis: The LD50 value is calculated based on the mortality data.[8]

Acute Dermal and Inhalation Toxicity
Similar principles to oral toxicity testing are applied, with the route of administration being

dermal application or inhalation exposure, respectively.

Skin Irritation (OECD Guideline 439)
This in vitro method assesses the potential of a substance to cause skin irritation.[7][9][14]

Test System: Reconstructed human epidermis (RhE) models are used.[5][7][9]

Application: The test substance is applied to the surface of the RhE tissue.[7]

Incubation: The tissue is incubated for a defined period.

Viability Assessment: Cell viability is measured, typically using the MTT assay. A significant

reduction in cell viability indicates an irritant potential.[7][14]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize the risks associated with 3-Methyl-2-
butanol.

Personal Protective Equipment (PPE)
A summary of recommended PPE is provided in Table 3.
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Table 3: Recommended Personal Protective Equipment

Body Part Protection Standard

Eyes/Face
Chemical splash goggles or

face shield

EN 166 (EU) or OSHA 29 CFR

1910.133 (US)

Skin

Chemical-resistant gloves

(e.g., butyl rubber, neoprene),

flame-resistant and impervious

clothing

EN 374 (EU) or OSHA 29 CFR

1910.138 (US)

Respiratory

NIOSH/MSHA-approved

respirator with organic vapor

cartridges if ventilation is

inadequate

OSHA 29 CFR 1910.134 or

European Standard EN 149

Source:[8][9][14]

Safe Handling Workflow
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Start Handling Procedure

Assess Risks and Review SDS

Don Appropriate PPE

Ensure Well-Ventilated Area
(Fume Hood)

Handle 3-Methyl-2-butanol

Store in a Tightly Closed Container
in a Cool, Dry, Flammable-Area

Dispose of Waste According to Regulations

Remove and Decontaminate PPE

Wash Hands Thoroughly

End of Procedure
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Caption: A logical workflow for the safe handling of 3-Methyl-2-butanol.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.[8][15] Keep away from sources of ignition, strong oxidizing agents, and

incompatible materials.[8][13]

Emergency Procedures
First-Aid Measures
Table 4: First-Aid Measures for 3-Methyl-2-butanol Exposure

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Get medical attention.[8]

[9]

Skin Contact
Remove contaminated clothing. Flush skin with

plenty of water for at least 15 minutes.[8][9]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical attention.[8][9]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of water or milk. Get immediate

medical attention.[8][9]

Fire-Fighting Measures
Use foam, dry chemical, carbon dioxide, or water spray to extinguish a fire.[8] Vapors are

heavier than air and may travel to a source of ignition and flash back.[8][13] Firefighters should

wear self-contained breathing apparatus (SCBA) and full protective gear.[8][13]

Accidental Release Measures
In case of a spill, immediately evacuate the area and remove all sources of ignition.[9][13] Use

spark-proof tools and explosion-proof equipment.[8][13] Absorb the spill with an inert material
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such as vermiculite, sand, or earth and place it in a suitable container for disposal.[8][9] Ensure

adequate ventilation.[8]

Disposal Considerations
Dispose of 3-Methyl-2-butanol and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[6][9] One method of disposal is

to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[6]

This guide is intended to provide comprehensive safety and handling information. Always refer

to the specific Safety Data Sheet (SDS) provided by the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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